Cas no 885268-00-8 (Benzoicacid, 2-amino-5-(2-methylphenoxy)-)

Benzoic acid, 2-amino-5-(2-methylphenoxy)-, is a specialized aromatic compound featuring both carboxylic acid and amino functional groups, along with a 2-methylphenoxy substituent. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of the amino group enhances its utility in coupling reactions, while the phenoxy moiety contributes to steric and electronic modulation. Its well-defined molecular architecture allows for precise functionalization, enabling applications in drug discovery and material science. The compound is typically characterized by high purity and stability, ensuring consistent performance in synthetic workflows. Proper handling and storage are recommended to maintain its integrity.
Benzoicacid, 2-amino-5-(2-methylphenoxy)- structure
885268-00-8 structure
Product Name:Benzoicacid, 2-amino-5-(2-methylphenoxy)-
CAS No:885268-00-8
MF:C14H13NO3
MW:243.257923841476
CID:706580
PubChem ID:44669090
Update Time:2025-05-28

Benzoicacid, 2-amino-5-(2-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 2-amino-5-(2-methylphenoxy)-
    • 2-Amino-5-(2-methylphenoxy)benzoic acid
    • 885268-00-8
    • SCHEMBL3903979
    • DTXSID60660083
    • AKOS000813851
    • MDL: MFCD06409280
    • Inchi: 1S/C14H13NO3/c1-9-4-2-3-5-13(9)18-10-6-7-12(15)11(8-10)14(16)17/h2-8H,15H2,1H3,(H,16,17)
    • InChI Key: XJZGSKLLSIYBQF-UHFFFAOYSA-N
    • SMILES: O(C1=CC=C(C(C(=O)O)=C1)N)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 243.09
  • Monoisotopic Mass: 243.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.6A^2
  • XLogP3: 3.2

Experimental Properties

  • Melting Point: 149-153℃

Benzoicacid, 2-amino-5-(2-methylphenoxy)- Pricemore >>

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